![molecular formula C21H46O2Si B1585484 Dimethoxy(methyl)(octadecyl)silane CAS No. 70851-50-2](/img/structure/B1585484.png)
Dimethoxy(methyl)(octadecyl)silane
Overview
Description
Dimethoxy(methyl)(octadecyl)silane (DMOS) is an organosilicon compound that is widely used in various scientific applications. DMOS is a colorless liquid that is composed of two carbon atoms, two oxygen atoms, and one silicon atom. It is a volatile liquid with a boiling point of 128°C and a melting point of -90°C. DMOS is highly soluble in organic solvents and is used as a surfactant, emulsifier, and lubricant in a variety of applications.
Scientific Research Applications
Surface Modification and Hydrophobicity
- García et al. (2007) demonstrated the controlled grafting of alkoxysilanes, including dimethoxy(methyl)(octadecyl)silane, onto silanol-containing surfaces to produce tunable hydrophilic, hydrophobic, and super-hydrophobic properties. This modification significantly enhances surface characteristics, achieving superhydrophobicity through the shielding of surface silanols by long aliphatic tails or the near-complete elimination of water-accessible surface silanols (García et al., 2007).
Enhanced Ordering and Surface-Controlled Processes
- Yurdumakan et al. (2005) found that confinement between surfaces leads to a strong ordering of Si-(CH3)2 groups, suggesting the potential for surface-controlled processes of practical importance. This behavior underscores the significance of surface modifications in influencing material properties and applications (Yurdumakan et al., 2005).
Thermal Degradation and Flame Retardancy
- Li et al. (2005) explored the incorporation of a novel silicon-containing intumescent flame retardant into polypropylene, revealing enhanced flame retardancy and thermal degradation behaviors. The study indicates the utility of silicon-based compounds in improving the fire resistance and thermal stability of polymeric materials (Li et al., 2005).
Monolayer Formation and Stability
- Iimura et al. (1996) investigated the stability and formation of monolayers using long-chain alkylchlorosilanes, including compounds similar to this compound, on water surfaces. The findings contribute to understanding the molecular assembly and stability of silane-based monolayers, which are relevant for coatings and interface engineering (Iimura et al., 1996).
Membrane Preparation and Gas Separation
- Kansara et al. (2015) described the preparation of new poly(dimethylsiloxane) membrane series via cross-linking reactions using trichloro(alkyl)silane of different alkyl chains. This study highlights the role of silane cross-linkers in tailoring the properties of polymeric membranes for gas and liquid separation applications (Kansara et al., 2015).
properties
IUPAC Name |
dimethoxy-methyl-octadecylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H46O2Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(4,22-2)23-3/h5-21H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBCPEZPOCJYHPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[Si](C)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H46O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20991128 | |
Record name | Dimethoxy(methyl)octadecylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20991128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70851-50-2 | |
Record name | Dimethoxymethyloctadecylsilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70851-50-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Silane, dimethoxymethyloctadecyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070851502 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane, dimethoxymethyloctadecyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dimethoxy(methyl)octadecylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20991128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethoxymethyloctadecylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.102 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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